Cas no 1706507-48-3 ((E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one)

• Product Name: (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one
• CAS No: 1706507-48-3
• MF: C₁₄H₁₅NO₂
• MW: 229.274403810501
• CID: 6421402
• PubChem ID: 90627101
• Update Time: 2025-06-03

(E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• AKOS025100564
• (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one
• F6471-2519
• 1706507-48-3
• (E)-1-(8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one
• (2E)-1-{8-azabicyclo[3.2.1]oct-2-en-8-yl}-3-(furan-2-yl)prop-2-en-1-one
• 1-(8-Azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one

• Inchi： 1S/C14H15NO2/c16-14(9-8-13-5-2-10-17-13)15-11-3-1-4-12(15)7-6-11/h1-3,5,8-12H,4,6-7H2/b9-8+
• InChI Key： AJMYRUCYSJEJJA-CMDGGOBGSA-N
• SMILES： O=C(/C=C/C1=CC=CO1)N1C2C=CCC1CC2

Computed Properties

• Exact Mass: 229.110278721g/mol
• Monoisotopic Mass: 229.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 33.4Ų

Additional information on (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one

Comprehensive Overview of (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one (CAS No. 1706507-48-3)

The compound (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one, identified by its CAS number 1706507-48-3, is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug discovery. Its intricate architecture, featuring an 8-azabicyclo[3.2.1]oct-2-ene core and a furan-2-yl substituent, positions it as a promising candidate for further research. This article delves into its properties, potential applications, and relevance to contemporary scientific inquiries.

One of the most compelling aspects of CAS 1706507-48-3 is its stereochemistry, which includes the (1R,5S) configuration. This specificity is crucial for its biological activity, as stereoisomers often exhibit markedly different pharmacological profiles. The presence of the furan ring further enhances its potential as a scaffold for designing novel therapeutics, given the prevalence of furan-containing compounds in FDA-approved drugs. Researchers are particularly intrigued by its prop-2-en-1-one moiety, which is known to participate in Michael addition reactions, a feature that could be exploited for targeted drug delivery.

In the context of current trends, the scientific community is increasingly focused on AI-driven drug discovery and computational chemistry. The structural complexity of (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one makes it an ideal subject for molecular docking studies and quantum mechanical calculations. These techniques can predict its binding affinity to various biological targets, such as enzymes or receptors, thereby accelerating the identification of its therapeutic potential. Searches for "furan derivatives in drug design" and "azabicyclo compounds in medicinal chemistry" reflect the growing interest in this niche.

Another area of relevance is green chemistry, where the synthesis of CAS 1706507-48-3 could be optimized to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to produce such compounds sustainably. This aligns with broader societal concerns about sustainable pharmaceuticals and eco-friendly synthesis, topics frequently searched in academic and industrial circles.

The compound's potential applications extend beyond therapeutics. Its unique structure could be leveraged in material science, particularly in the development of organic semiconductors or photocatalysts. The furan and azabicyclo components may contribute to desirable electronic properties, making it a candidate for next-generation optoelectronic devices. This interdisciplinary appeal underscores its versatility and broadens its research scope.

In summary, (E)-1-((1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl)-3-(furan-2-yl)prop-2-en-1-one (CAS 1706507-48-3) represents a fascinating intersection of chemistry, biology, and materials science. Its stereochemical precision, functional groups, and compatibility with modern computational tools make it a subject of enduring interest. As the scientific community continues to explore its possibilities, this compound is poised to play a pivotal role in advancing both theoretical and applied research.